2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile
Overview
Description
2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile, also known as BZC-401, is a novel compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BZC-401 belongs to the class of nicotinonitrile compounds, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The exact mechanism of action of 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile is not fully understood, but studies have suggested that it may act through multiple pathways. 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has been found to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of cellular energy homeostasis. 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has also been found to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has been found to have various biochemical and physiological effects. Studies have shown that 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile can reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. Additionally, 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has been found to induce apoptosis and inhibit the proliferation of cancer cells. 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has also been found to reduce the viral load of influenza A virus and dengue virus in vitro.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile is its wide range of biological activities, making it a promising candidate for various therapeutic applications. Additionally, 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has been found to have low toxicity, making it a safe compound for in vivo experiments. However, one limitation of 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile. One direction is to further investigate the mechanism of action of 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile, which can help to elucidate its biological activities. Another direction is to explore the therapeutic potential of 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile in various diseases such as cancer, inflammation, and viral infections. Additionally, further studies can be conducted to optimize the synthesis method of 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile to increase its yield and purity.
Scientific Research Applications
2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has been found to exhibit a wide range of biological activities, making it a promising candidate for various therapeutic applications. Studies have shown that 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has been found to have anti-cancer properties by inducing apoptosis and inhibiting the proliferation of cancer cells. 2-(benzylthio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile has also been found to exhibit anti-viral activity against various viruses such as influenza A virus and dengue virus.
properties
IUPAC Name |
2-benzylsulfanyl-6-cyclopropyl-4-(4-methoxyphenyl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2OS/c1-26-19-11-9-17(10-12-19)20-13-22(18-7-8-18)25-23(21(20)14-24)27-15-16-5-3-2-4-6-16/h2-6,9-13,18H,7-8,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KETGGHHFAMTTHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC3=CC=CC=C3)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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